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Introduction

Thulium-doped solid-state lasers are a significant class of infrared lasers, primarily operating in
the eye-safe spectral region around 2 ym. This wavelength is of particular interest for a variety
of applications, including medical surgery, remote sensing, and materials processing, due to its
strong absorption in water.[1][2] While a variety of host materials can be doped with thulium
ions (Tm3+), this document will focus on Thulium-doped Yttrium Aluminum Garnet (Tm:YAG), a
widely utilized and well-characterized gain medium. An initial investigation into thulium sulfate
as a solid-state laser gain medium did not yield evidence of its common use in this application.
Its applications are more prevalent in areas such as luminescent materials and catalysis.
Therefore, Tm:YAG will be presented as a representative and highly relevant example of a
thulium-doped solid-state laser gain medium.

Tm:YAG lasers are known for their high quantum efficiency, which can be attributed to a cross-
relaxation process between adjacent Tm3* ions.[2][3] This process allows for the generation of
two upper laser level ions for a single pump photon absorbed, leading to potentially high slope
efficiencies.[2][3]

Properties of Tm:YAG as a Laser Gain Medium

Tm:YAG combines the excellent thermo-mechanical and optical properties of the YAG host
crystal with the favorable spectroscopic characteristics of the thulium ion. The material can be
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efficiently pumped by commercially available laser diodes in the 785 nm range.[2]

Spectroscopic and Lasing Characteristics

The following table summarizes key spectroscopic and laser performance parameters for
Tm:YAG, compiled from various sources. These values can vary depending on the specific
crystal quality, doping concentration, and experimental setup.

Property Value Reference(s)
Crystal Structure Cubic [4]

Dopant lon Tms3+ [5]

Typical Doping Concentration 2-8at% [6][7]
Pump Wavelength ~785 nm [2]
Emission Wavelength ~2010 nm [1]

Upper State Lifetime (3F4) ~10 ms [8]
Emission Cross Section 2.2 x1072 cm? [3]
Thermal Conductivity 14 Wim/K @ 20°C [4]
Refractive Index 1.83 @ 632 nm [3]
Maximum Reported Output

Power 115 W (cw) [9]

Typical Slope Efficiency 30 - 65% [10][11][22]

Energy Level Scheme and Pumping Mechanism

The operation of a Tm:YAG laser is based on the electronic transitions within the Tm3+* ion. The
diagram below illustrates the relevant energy levels and the pumping scheme.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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